Cas no 1629-60-3 (1-Hexen-3-one)

1-Hexen-3-one Properties

Names and Identifiers

• n-Propyl vinyl ketone
• hex-1-en-3-one
• 1-HEXENE-3-ONE
• 1-Hexenone-3
• 3-oxo-1-hexene
• Propyl vinyl ketone
• vinylbutyral
• 1-HEXEN-3-ONE
• Vinyl propyl ketone
• hexenone,1-hexen-3-one
• 1-Hexen-3-one, stabilized with 0.5% 4-methoxyphenol
• 1-HEXEN-3-ONE, 90+%, STAB. WITH 0.5% 4-METHOXYPHENOL
• 1-HEXENE-3-ONE: 90%, STABILIZED WITH 0.5% 4-METHOXYPHENOL
• +Expand

• MDL： MFCD00051563
• InChIKey： JTHNLKXLWOXOQK-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10O/c1-3-5-6(7)4-2/h4H,2-3,5H2,1H3
• SMILES： CCCC(=O)C=C
• BRN： 1740796

Computed Properties

• Exact Mass: 98.07320
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 98.073
• Heavy Atom Count: 7
• Complexity: 74.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 1.54160
• PSA: 17.07000
• Refractive Index: 1.4275
• Water Partition Coefficient: Soluble in water (slightly).
• Boiling Point: 25-26°C 11mm
• Flash Point: 22°C
• Density: 0,84 g/cm3

1-Hexen-3-one Security Information

• Safety Term：S16;S26;S36
• Safety Instruction： S16-S26-S36
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10; R36/37/38
• Hazardous Material transportation number：UN 1224
• PackingGroup：II
• Risk Phrases： 10-36/37/38
• HazardClass：3

1-Hexen-3-one Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%